Cas no 1217814-87-3 (ethyl endo-7-azabicyclo[2.2.1]heptane-2-carboxylate;hydrochloride)
Ethyl endo-7-azabicyclo[2.2.1]heptane-2-carboxylate hydrochloride is a bicyclic amine derivative with a rigid norbornane-like structure, offering unique steric and electronic properties. The hydrochloride salt enhances stability and solubility, making it suitable for synthetic applications in medicinal chemistry and catalysis. Its constrained geometry is advantageous for designing chiral ligands or building blocks in asymmetric synthesis. The ethyl ester group provides versatility for further functionalization, while the endo configuration ensures predictable reactivity. This compound is particularly valuable in the development of pharmacologically active molecules due to its ability to influence conformational control. High purity and well-defined stereochemistry make it a reliable intermediate for research and industrial applications.
1217814-87-3 structure
Product Name:ethyl endo-7-azabicyclo[2.2.1]heptane-2-carboxylate;hydrochloride
CAS No:1217814-87-3
MF:C9H16ClNO2
MW:205.681841850281
CID:842742
PubChem ID:53488157
Update Time:2025-06-07
ethyl endo-7-azabicyclo[2.2.1]heptane-2-carboxylate;hydrochloride Chemical and Physical Properties
Names and Identifiers
-
- (1S,2S,4R)-Ethyl 7-azabicyclo[2.2.1]heptane-2-carboxylate hydrochloride
- ethyl (1R,3S,4S)-7-azabicyclo[2.2.1]heptane-3-carboxylate,hydrochloride
- ethyl endo-7-azabicyclo[2.2.1]heptane-2-carboxylate;hydrochloride
- Ethyl (1S,2S,4R)-7-azabicyclo[2.2.1]heptane-2-carboxylate--hydrogen chloride (1/1)
- ETHYL (1S,2S,4R)-7-AZABICYCLO[2.2.1]HEPTANE-2-CARBOXYLATE HYDROCHLORIDE
- 7-Azabicyclo[2.2.1]heptane-2-carboxylic acid ethyl ester HCl
- 1217814-87-3
- (1S,2S,4R)-Ethyl7-azabicyclo[2.2.1]heptane-2-carboxylatehydrochloride
- DTXSID70705459
- CS-0054019
- ethyl (1S,2S,4R)-7-azabicyclo[2.2.1]heptane-2-carboxylate;hydrochloride
-
- MDL: MFCD13152252
- Inchi: 1S/C9H15NO2.ClH/c1-2-12-9(11)7-5-6-3-4-8(7)10-6;/h6-8,10H,2-5H2,1H3;1H/t6-,7+,8+;/m1./s1
- InChI Key: RHTOIFWJKDDWQY-MWDCIYOWSA-N
- SMILES: Cl.O(CC)C([C@H]1C[C@H]2CC[C@@H]1N2)=O
Computed Properties
- Exact Mass: 205.0869564g/mol
- Monoisotopic Mass: 205.0869564g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 1
- Hydrogen Bond Acceptor Count: 3
- Heavy Atom Count: 13
- Rotatable Bond Count: 3
- Complexity: 193
- Covalently-Bonded Unit Count: 2
- Defined Atom Stereocenter Count: 3
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- Topological Polar Surface Area: 38.3Ų
ethyl endo-7-azabicyclo[2.2.1]heptane-2-carboxylate;hydrochloride Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Chemenu | CM202905-1g |
ethyl (1S,2S,4R)-7-azabicyclo[2.2.1]heptane-2-carboxylate hydrochloride |
1217814-87-3 | 95% | 1g |
$729 | 2021-08-04 | |
| CHENG DOU FEI BO YI YAO Technology Co., Ltd. | FB04742-0.5g |
Ethyl (1R,3S,4S)-7-azabicyclo[2.2.1]heptane-3-carboxylate;hydrochloride |
1217814-87-3 | 95% | 0.5g |
$1134 | 2023-09-07 | |
| Chemenu | CM202905-1g |
ethyl (1S,2S,4R)-7-azabicyclo[2.2.1]heptane-2-carboxylate hydrochloride |
1217814-87-3 | 95% | 1g |
$849 | 2022-06-14 | |
| Chemenu | CM202905-100mg |
ethyl (1S,2S,4R)-7-azabicyclo[2.2.1]heptane-2-carboxylate hydrochloride |
1217814-87-3 | 95% | 100mg |
$*** | 2023-04-03 | |
| NAN JING YAO SHI KE JI GU FEN Co., Ltd. | PB05861-1-100MG |
ethyl endo-7-azabicyclo[2.2.1]heptane-2-carboxylate;hydrochloride |
1217814-87-3 | 95% | 100MG |
¥ 3,445.00 | 2023-04-03 | |
| NAN JING YAO SHI KE JI GU FEN Co., Ltd. | PB05861-1-250MG |
ethyl endo-7-azabicyclo[2.2.1]heptane-2-carboxylate;hydrochloride |
1217814-87-3 | 95% | 250MG |
¥ 5,504.00 | 2023-04-03 | |
| NAN JING YAO SHI KE JI GU FEN Co., Ltd. | PB05861-1-500MG |
ethyl endo-7-azabicyclo[2.2.1]heptane-2-carboxylate;hydrochloride |
1217814-87-3 | 95% | 500MG |
¥ 9,174.00 | 2023-04-03 | |
| NAN JING YAO SHI KE JI GU FEN Co., Ltd. | PB05861-1-1G |
ethyl endo-7-azabicyclo[2.2.1]heptane-2-carboxylate;hydrochloride |
1217814-87-3 | 95% | 1g |
¥ 13,761.00 | 2023-04-03 | |
| NAN JING YAO SHI KE JI GU FEN Co., Ltd. | PB05861-1-5G |
ethyl endo-7-azabicyclo[2.2.1]heptane-2-carboxylate;hydrochloride |
1217814-87-3 | 95% | 5g |
¥ 41,283.00 | 2023-04-03 | |
| NAN JING YAO SHI KE JI GU FEN Co., Ltd. | PB05861-1-100mg |
ethyl endo-7-azabicyclo[2.2.1]heptane-2-carboxylate;hydrochloride |
1217814-87-3 | 95% | 100mg |
¥3444.0 | 2024-04-25 |
ethyl endo-7-azabicyclo[2.2.1]heptane-2-carboxylate;hydrochloride Related Literature
-
Xiaoming Liu,Zachary D. Hood,Wangda Li,Donovan N. Leonard,Arumugam Manthiram,Miaofang Chi J. Mater. Chem. A, 2021,9, 2111-2119
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Nan Fu,Naphaporn Chiewchan,Xiao Dong Chen Food Funct., 2020,11, 211-220
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Bin Han,Yasuo Shimizu,Gabriele Seguini,Celia Castro,Gérard Ben Assayag,Koji Inoue,Yasuyoshi Nagai,Sylvie Schamm-Chardon,Michele Perego RSC Adv., 2016,6, 3617-3622
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Norihito Fukui,Keisuke Fujimoto,Hideki Yorimitsu,Atsuhiro Osuka Dalton Trans., 2017,46, 13322-13341
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Thi Thu Tram Nguyen,Thanh Binh Nguyen Org. Biomol. Chem., 2021,19, 6015-6020
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